Cas no 1980045-93-9 ((3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride)

(3-Amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride is a bicyclic amine derivative with a rigid [1.1.1]pentane scaffold, offering unique steric and electronic properties for medicinal chemistry and materials science applications. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. The compound’s strained bicyclic structure and functional groups (amino and hydroxymethyl) make it a valuable building block for synthesizing constrained peptidomimetics, bioisosteres, or sp³-rich fragments in drug discovery. Its rigid geometry can improve target binding affinity and metabolic stability in lead optimization. The product is typically supplied as a high-purity solid, suitable for further derivatization under standard coupling conditions. Care should be taken to store it under anhydrous conditions due to its hygroscopic nature.
(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride structure
1980045-93-9 structure
Product Name:(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride
CAS No:1980045-93-9
MF:C6H12ClNO
MW:149.618580818176
MDL:MFCD27996088
CID:4710103
PubChem ID:122360933
Update Time:2025-06-07

(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-Aminobicyclo[1.1.1]pentan-1-yl)methanol hydrochloride
    • OR312127
    • (3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride
    • {3-AMINOBICYCLO[1.1.1]PENTAN-1-YL}METHANOL HYDROCHLORIDE
    • (3-amino-1-bicyclo[1.1.1]pentanyl)methanol;hydrochloride
    • MFCD27996088
    • SCHEMBL22553149
    • Z3072941876
    • 1980045-93-9
    • CS-0185379
    • {3-AMINOBICYCLO[1.1.1]PENTAN-1-YLMETHANOL HYDROCHLORIDE
    • D79076
    • BS-44596
    • EN300-6478040
    • EN300-37374055
    • (3-Amino-1-bicyclo[1.1.1]pentanyl)methanol HCl
    • (3-Aminobicyclo[1.1.1]pentan-1-yl)methanolhydrochloride
    • SY322003
    • PB41669
    • MDL: MFCD27996088
    • Inchi: 1S/C6H11NO.ClH/c7-6-1-5(2-6,3-6)4-8;/h8H,1-4,7H2;1H
    • InChI Key: XUNIMIQTGGVJPR-UHFFFAOYSA-N
    • SMILES: Cl.OCC12CC(C1)(C2)N

Computed Properties

  • Exact Mass: 149.0607417g/mol
  • Monoisotopic Mass: 149.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2

(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM433202-1g
(3-aminobicyclo[1.1.1]pentan-1-yl)methanol hydrochloride
1980045-93-9 95%+
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$524 2022-12-31
Chemenu
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(3-aminobicyclo[1.1.1]pentan-1-yl)methanol hydrochloride
1980045-93-9 95%+
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eNovation Chemicals LLC
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(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride
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eNovation Chemicals LLC
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(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride
1980045-93-9 97%
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eNovation Chemicals LLC
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(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride
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eNovation Chemicals LLC
D701425-10G
(3-amino-1-bicyclo[1.1.1]pentanyl)methanol hydrochloride
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eNovation Chemicals LLC
D701425-25G
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Chemenu
CM433202-10g
(3-aminobicyclo[1.1.1]pentan-1-yl)methanol hydrochloride
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Chemenu
CM433202-25g
(3-aminobicyclo[1.1.1]pentan-1-yl)methanol hydrochloride
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